Cas no 1006488-87-4 (4-Chloro-1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid)

4-Chloro-1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid structure
1006488-87-4 structure
Product Name:4-Chloro-1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
CAS No:1006488-87-4
MF:C11H8Cl2N2O3
MW:287.09882068634
CID:1083255
PubChem ID:19618763
Update Time:2025-04-20

4-Chloro-1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
    • 4-chloro-1-[(4-chlorophenoxy)methyl]pyrazole-3-carboxylic acid
    • 1006488-87-4
    • DB-357897
    • Inchi: 1S/C11H8Cl2N2O3/c12-7-1-3-8(4-2-7)18-6-15-5-9(13)10(14-15)11(16)17/h1-5H,6H2,(H,16,17)
    • InChI Key: GTCQXHVCZWENQH-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=NN(C=1)COC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 285.9911975g/mol
  • Monoisotopic Mass: 285.9911975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 64.4Ų
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